5-Fluoro-2-methyl-6-nitro-1,3-benzoxazole

• IUPAC Name: 5-fluoro-2-methyl-6-nitro-1,3-benzoxazole
• InChI: InChI=1S/C8H5FN2O3/c1-4-10-6-2-5(9)7(11(12)13)3-8(6)14-4/h2-3H,1H3
• InChI Key: PXORJXRXQSDPHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=C(C=C2O1)[N+](=O)[O-])F
• Molecular Formula: C8H5FN2O3
• Molecular Weight: 196.13 g/mol

Description

5-Fluoro-2-methyl-6-nitro-1,3-benzoxazole is a useful research compound. Its molecular formula is C8H5FN2O3 and its molecular weight is 196.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Concentrated sulfuric acid (60 mL) was stirred mechanically and cooled in an ice/water bath. To this was gradually added 5-fluoro-2-methylbenzoxazole (9), (20 g, 0.132 Moles), at such a rate that the temperature stayed at 15–20° C., over a 15–20 minute period. A solution of concentrated sulfuric acid (11 mL), and concentrated nitric acid (10 mL), was prepared and added drop by drop to the benzoxazole solution at such a rate that the temperature was maintained at approximately 10° C. When this acid solution had been added the cooling bath was removed and the mixture allowed to stir at room temperature for 1 hour. At the end of this period the solution was carefully poured onto ice with good stirring. Sufficient water was then added to get good mixing. The solid was filtered off, washed well with water and air-dried. Yield 16.0 g.

Synthesis routes and methods II

Procedure details

5-Fluoro-2-methyl-benzoxazole (5.20 g, 0.0344 mol) was added to ice cooled Sulfuric acid (15.0 mL) such as to maintain the temperature below 25° C. After complete addition, a mixture of Sulfuric acid (2.75 mL) and Nitric acid (2.50 mL, 0.0536 mol) was added dropwise, maintaining the temperature below 18° C. After the addition was complete, the cooling bath was removed and the mixture was stirred at ambient temperature for 3 h, then was poured onto 100 mL ice with stirring. The solids were collected and washed with water (3×100 mL) and dried to give 5-Fluoro-2-methyl-6-nitro-benzoxazole as yellow solids. 1H-NMR (DMSO): 8.64 (d, 1H, J=5.4 Hz), 7.97 (d, 1H, J=10.8 Hz), 2.71 (s, 3H).